Cas no 78-45-5 (Butyramide, N-butyl-N-nitroso-)
78-45-5 structure
Product Name:Butyramide, N-butyl-N-nitroso-
CAS No:78-45-5
MF:C6H12Br3O3P
MW:402.843441009521
CID:861886
PubChem ID:253126
Update Time:2025-04-19
Butyramide, N-butyl-N-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Butyramide, N-butyl-N-nitroso-
- Bromoethylphosphonic acid bis(bromoethyl) ester
- (2-Brom-aethyl)-phosphonsaeure-bis-(2-brom-aethylester)
- (2-bromo-ethyl)-phosphonic acid bis-(2-bromo-ethyl ester)
- 2-Bromacetyl-N-methyl-2-phenylsuccinimid
- 2-Brom-aethan-phosphonsaeure-(1)-bis-(2-brom-aethylester)
- 3-bromoacetyl-1-methyl-3-phenyl-pyrrolidine-2,5-dione
- AC1L7R2Y
- NSC238209
- NSC75598
- Bis(2-bromoethyl) (2-bromoethyl)phosphonate
- NSC-75598
- DTXSID70999255
- Phosphonic acid, bis(2-bromoethyl) ester
- 78-45-5
- Bis(2-bromoethyl) 2-bromoethylphosphonate
- SCHEMBL11594013
-
- Inchi: 1S/C6H12Br3O3P/c7-1-4-11-13(10,6-3-9)12-5-2-8/h1-6H2
- InChI Key: KKGVBGGAVZGMKA-UHFFFAOYSA-N
- SMILES: BrCCP(=O)(OCCBr)OCCBr
Computed Properties
- Exact Mass: 399.80736
- Monoisotopic Mass: 399.80742g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
- LogP: 3.39740
Butyramide, N-butyl-N-nitroso- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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